Cas no 1782312-69-9 (2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride)

• Product Name: 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride
• CAS No: 1782312-69-9
• MF: C₆H₁₁ClO₃S
• MW: 198.667740106583
• MDL: MFCD29762619
• CID: 4613771
• PubChem ID: 105451878
• Update Time: 2025-05-23

2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanesulfonyl chloride, β-methoxy-
• 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride

• MDL： MFCD29762619
• Inchi： 1S/C6H11ClO3S/c1-10-6(5-2-3-5)4-11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： GMEYYKNUPPSKLQ-UHFFFAOYSA-N
• SMILES： C(C1CC1)(OC)CS(=O)(=O)Cl

Additional information on 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride

Introduction to 2-Cyclopropyl-2-methoxyethane-1-sulfonyl Chloride (CAS No. 1782312-69-9)

2-Cyclopropyl-2-methoxyethane-1-sulfonyl chloride (CAS No. 1782312-69-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound is characterized by its cyclopropyl and methoxyethane moieties, which contribute to its reactivity and functional versatility.

The chemical structure of 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a cyclopropyl-substituted methoxyethane backbone. The sulfonyl chloride group is highly reactive and can participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The cyclopropyl ring adds steric hindrance and strain, which can influence the compound's reactivity and selectivity in different synthetic pathways.

In the realm of pharmaceutical research, 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride has shown promise as a building block for the development of novel drugs. Its ability to form stable sulfonamide linkages through nucleophilic substitution reactions makes it particularly useful in the design of bioactive molecules. Recent studies have explored its potential in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds.

A notable example of its application is in the synthesis of antiviral agents targeting RNA viruses. Researchers have utilized 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride to create sulfonamide derivatives that exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. These derivatives have shown promising results in preclinical studies, demonstrating high efficacy and low toxicity profiles.

In addition to its pharmaceutical applications, 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride has also found utility in the field of materials science. Its reactivity and functional versatility make it an attractive candidate for the synthesis of advanced polymers and coatings. For instance, it can be used to introduce sulfonate groups into polymer chains, enhancing their hydrophilicity and surface properties. This has potential applications in areas such as water treatment, biomedical devices, and surface coatings for various industrial uses.

The synthesis of 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride typically involves several steps, starting with the preparation of the corresponding alcohol or thiol precursor. The sulfonyl chloride group is then introduced through a chlorination reaction, often using thionyl chloride or another suitable reagent. The reaction conditions must be carefully controlled to ensure high yields and purity of the final product.

Safety considerations are paramount when handling 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride. As with many sulfonyl chlorides, it is important to use appropriate personal protective equipment (PPE) and work under well-ventilated conditions to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to prevent degradation or hazardous reactions.

In conclusion, 2-cyclopropyl-2-methoxyethane-1-sulfonyl chloride (CAS No. 1782312-69-9) is a versatile and valuable compound with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique chemical properties make it an essential tool for scientists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.